molecular formula C8H15BrO B8493094 4-Bromo-2,2-dimethylhexane-3-one

4-Bromo-2,2-dimethylhexane-3-one

Cat. No.: B8493094
M. Wt: 207.11 g/mol
InChI Key: CTJLFSBISMWMJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-2,2-dimethylhexane-3-one is a useful research compound. Its molecular formula is C8H15BrO and its molecular weight is 207.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H15BrO

Molecular Weight

207.11 g/mol

IUPAC Name

4-bromo-2,2-dimethylhexan-3-one

InChI

InChI=1S/C8H15BrO/c1-5-6(9)7(10)8(2,3)4/h6H,5H2,1-4H3

InChI Key

CTJLFSBISMWMJN-UHFFFAOYSA-N

Canonical SMILES

CCC(C(=O)C(C)(C)C)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Slowly add bromine (10.87 ml, 212.15 mmol) to 2,2-dimethylhexane-3-one (27.20 g, 212.15 mmol) in ether (200 ml) and allow the reaction to stir for 14 h. Combine the reaction mixture with water (200 ml) and partition. Dry the organic layer over Na2SO4, filter and then concentrate the filtrate to provide the title compound as a yellow oil (48.2 g, quant). 1NMR (400 MHz, CDCl3) δ ppm: 1.01 (t, J=7.6 Hz, 3H), 1.27 (s, 9H), 2.03 (m, 2H), 4.58 (t, J=7.2 Hz, 1H). High Res. ES-MS: 207.0348; calc. for C8H15BrO+H, 207.0384.
Quantity
10.87 mL
Type
reactant
Reaction Step One
Quantity
27.2 g
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
reactant
Reaction Step Three
Name
Quantity
200 mL
Type
solvent
Reaction Step Four

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